Cas no 138966-60-6 (Benzenamine, 4,4'-[4-(1,1-dimethylethyl)cyclohexylidene]bis-)

• Product Name: Benzenamine, 4,4'-[4-(1,1-dimethylethyl)cyclohexylidene]bis-
• CAS No: 138966-60-6
• MF: C₂₂H₃₀N₂
• MW: 322.487005710602
• CID: 2773686
• PubChem ID: 58715777
• Update Time: 2025-04-21

Benzenamine, 4,4'-[4-(1,1-dimethylethyl)cyclohexylidene]bis- Chemical and Physical Properties

Names and Identifiers

• 4-[1-(4-AMINOPHENYL)-4-TERT-BUTYLCYCLOHEXYL]ANILINE
• 2~4~-tert-Butyl-2~3~,2~4~,2~5~,2~6~-tetrahydro-2~2~H-[1~1~,2~1~:2~1~,3~1~-terphenyl]-1~4~,3~4~-diamine
• DTXSID90729738
• Benzenamine, 4,4'-[4-(1,1-dimethylethyl)cyclohexylidene]bis-
• 138966-60-6

• Inchi： 1S/C22H30N2/c1-21(2,3)16-12-14-22(15-13-16,17-4-8-19(23)9-5-17)18-6-10-20(24)11-7-18/h4-11,16H,12-15,23-24H2,1-3H3
• InChI Key： JFMABLYWYIWATD-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C1(C2C=CC(=CC=2)N)CCC(C(C)(C)C)CC1

Computed Properties

• Exact Mass: 322.240898965Da
• Monoisotopic Mass: 322.240898965Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 52Ų